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Introduction
Swertisin is a naturally occurring C-glucosylflavone found in various medicinal plants. Recent

studies have highlighted its potential as a glucose-lowering agent, primarily through the

inhibition of the sodium-glucose cotransporter 2 (SGLT2).[1][2] SGLT2 is predominantly

expressed in the kidneys and is responsible for the reabsorption of glucose from the glomerular

filtrate back into the circulation. By inhibiting SGLT2, Swertisin promotes urinary glucose

excretion, thereby lowering blood glucose levels. Notably, current research suggests that

Swertisin's primary mechanism of action is selective for SGLT2 and does not significantly

impact GLUT-mediated glucose transport.[1][2]

This application note provides a detailed protocol for a cell-based glucose uptake assay to

evaluate the effect of Swertisin. The assay utilizes the fluorescent glucose analog 2-[N-(7-

nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG) to quantify glucose

uptake in a relevant cell line. This protocol is designed for researchers investigating the effects

of Swertisin and other potential SGLT2 inhibitors on cellular glucose transport.

Principle of the Assay
The 2-NBDG glucose uptake assay is a widely used method to measure cellular glucose

transport. 2-NBDG is a fluorescently labeled deoxyglucose analog that is taken up by cells

through glucose transporters. Once inside the cell, 2-NBDG is phosphorylated by hexokinase,
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trapping it within the cell. The intracellular accumulation of 2-NBDG, which is proportional to the

rate of glucose uptake, can be quantified by measuring its fluorescence intensity. This assay

provides a robust and sensitive method to screen for modulators of glucose transport.

Quantitative Data Summary
The following table summarizes the reported effects of Swertisin on glucose uptake and

SGLT2 expression. Researchers can use this data as a reference for expected outcomes when

designing their experiments.

Compound Cell Line
Concentrati
on

Effect on
Glucose
Uptake

Effect on
SGLT2
Expression

Reference

Swertisin HEK293 7.5 µg/mL Inhibition Decrease [3]

Note: The provided data is based on a single concentration. It is recommended to perform a

dose-response analysis to determine the IC50 value of Swertisin in the specific cell system

being used.

Signaling Pathway Diagrams
The following diagrams illustrate the primary mechanism of action of Swertisin and a general

overview of a key glucose uptake signaling pathway for reference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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